1H-Imidazole, 2-(2-benzofuranyl)-4,5-dihydro-

• CAS RN: 72583-92-7
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 2-(1-benzofuran-2-yl)-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C11H10N2O/c1-2-4-9-8(3-1)7-10(14-9)11-12-5-6-13-11/h1-4,7H,5-6H2,(H,12,13)
• InChI Key: YTJOHEUHUVBKSB-UHFFFAOYSA-N
• SMILES: C1CN=C(N1)C2=CC3=CC=CC=C3O2
• synonyms: (3H)2-BFI; 2-(2-benzofuranyl)-2-imidazoline; 2-BFI

Description

2-(2-benzofuranyl)-4,5-dihydro-1H-imidazole is a member of benzofurans.

Scientific Research Applications

Synthesis and Biological Evaluation of Derivatives

1H-Imidazole derivatives have been synthesized and evaluated for their biological effects. Notably, compounds such as 2-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dihydro-2H-1,4-benzoxazine derivatives have shown potential antihypertensive effects. The affinity of these compounds for imidazoline binding sites and adrenergic receptors has been measured, with some compounds demonstrating significant effects on mean arterial blood pressure and heart rate in hypertensive rats (Touzeau et al., 2003).

Synthesis Methods and Applications

Development of Synthesis Methods

Innovative methods for the synthesis of 1H-Imidazole derivatives have been explored. For instance, a catalyzed unusual C–C bond cleavage of chalcones and benzylamines has been used to synthesize 1,2,4-trisubstituted-(1H)-imidazoles (Salfeena et al., 2018). Another study presented a one-pot synthesis protocol using Amberlite IR-120(H) as a catalyst, demonstrating the significance of imidazoles in modern organic synthesis due to their unique physicochemical properties and medicinal value (Gurav et al., 2022).

Cytotoxicity and Pharmacological Potential

Investigation of Cytotoxicity and Antitumor Activity

The cytotoxicity and potential antitumor activity of 1H-Imidazole derivatives have been a subject of research. Compounds like 7-(4,5-dihydro-1H-imidazol-2-yl)-2-aryl-6,7-dihydro-2H-imidazo[2,1-c][1,2,4]triazol-3(5H)-imines have been synthesized and tested on human cancer cell lines, revealing relationships between structure and antitumor activity (Balewski et al., 2020).

Miscellaneous Applications

Corrosion Inhibition Efficacy

The potential of 1H-Imidazole derivatives as corrosion inhibitors has been explored. Studies on compounds like 4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol have shown significant corrosion inhibition efficiency, suggesting these derivatives as viable options for protecting metals in acidic solutions (Prashanth et al., 2021).